Cas no 2171824-94-3 (3-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-2-methylpropanoic acid)

• Product Name: 3-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-2-methylpropanoic acid
• CAS No: 2171824-94-3
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5784815
• PubChem ID: 165513719
• Update Time: 2025-10-22

3-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1516227
• 2171824-94-3
• 3-{N-ethyl-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}-2-methylpropanoic acid
• 3-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-2-methylpropanoic acid

• Inchi： 1S/C26H30N2O6/c1-3-28(12-16(2)25(30)31)24(29)22-13-33-15-23(22)27-26(32)34-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-23H,3,12-15H2,1-2H3,(H,27,32)(H,30,31)
• InChI Key： DJMNEXYCIWWGRO-UHFFFAOYSA-N
• SMILES： O1CC(C(C(N(CC)CC(C(=O)O)C)=O)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-2-methylpropanoic acid

3-{N-Ethyl-1-4-({(9H-Fluoren-9-yl)Methoxycarbonyl}Amino)Oxolan-3-YlFormamido}-2-Methylpropanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171824-94-3, known as 3-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-2-methylpropanoic acid, is a complex organic molecule that has garnered significant attention in the field of biopharmaceuticals and organic chemistry. This compound belongs to the class of carbamate derivatives, which are widely used in various applications, including peptide synthesis and drug delivery systems.

The structure of this compound features a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in solid-phase peptide synthesis. The Fmoc group is highly valued for its stability under basic conditions and its ability to be readily removed under specific cleavage conditions, such as treatment with piperidine or other amine bases.

One of the key advantages of this compound lies in its flexibility and modularity, which make it a valuable tool in chemical synthesis. The presence of the oxolane ring (a five-membered cyclic ether) introduces additional steric and electronic effects, which can be exploited to modulate the reactivity of the molecule. This makes it particularly useful in targeted drug delivery systems, where precise control over the chemical environment is critical.

Recent studies have highlighted the potential of this compound in biomedical applications, including its use as an intermediate in the synthesis of antibody-drug conjugates (ADCs). The Fmoc group, combined with the ethyl substituent and the oxolane ring, provides a unique combination of properties that are highly desirable in bioconjugate chemistry.

Moreover, this compound has been explored in the context of prodrugs, which are designed to enhance the solubility, stability, or bioavailability of biologically active compounds. The incorporation of the Fmoc group and the oxolane ring allows for precise control over the pharmacokinetic properties of the molecule, making it a promising candidate for personalized medicine approaches.

From a market perspective, the demand for such compounds is driven by their critical role in drug discovery and biotechnology. The increasing focus on precision medicine and biotherapeutics has further underscored the importance of molecules like this one, which offer both structural complexity and functional versatility.

Looking ahead, ongoing advancements in synthetic chemistry and nanotechnology are expected to open new avenues for the use of this compound in advanced drug delivery systems. The combination of its unique structural features with emerging technologies will likely lead to innovative applications in oncology, infectious diseases, and other therapeutic areas.

In conclusion, 3-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-2-methylpropanoic acid represents a significant advancement in the field of biopharmaceuticals, offering both scientific and practical advantages. Its role in peptide synthesis, drug delivery, and biotherapeutics positions it as a key player in modern biomedical research.